Cas no 179051-77-5 (1-(3-Bromobenzenesulfonyl)piperazine)

1-(3-Bromobenzenesulfonyl)piperazine is a brominated aromatic sulfonamide derivative featuring a piperazine moiety, commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. The compound's key structural attributes include a sulfonyl group linked to a brominated benzene ring, enhancing its reactivity in cross-coupling reactions and nucleophilic substitutions. Its piperazine component offers flexibility for further functionalization, making it valuable in the development of biologically active molecules. The bromine substituent provides a handle for metal-catalyzed transformations, such as Suzuki or Buchwald-Hartwig couplings. This compound is particularly useful in medicinal chemistry for scaffold diversification and as a precursor in the synthesis of potential therapeutic agents.

1-(3-Bromobenzenesulfonyl)piperazine structure

179051-77-5 structure

Product Name:1-(3-Bromobenzenesulfonyl)piperazine

CAS No:179051-77-5

MF:C₁₀H₁₃BrN₂O₂S

MW:305.191420316696

CID:1368535

PubChem ID:2405253

Update Time:2025-10-29

1-(3-Bromobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1-(3-bromophenyl)sulfonylpiperazine
- 1-[(3-bromophenyl)sulfonyl]piperazine
- 1-(3-bromo-benzenesulfonyl)-piperazine
- AC1M6TRV
- AC1Q24JT
- SureCN6798179
- CTK5I8591
- MolPort-002-465-352
- 1-(3-Bromobenzenesulfonyl)piperazine
- ZINC36259539
- 1-[(3-bromophenyl)sulfonyl]piperazine; 1-(3-bromo-benzenesulfonyl)-piperazine; AC1M6TRV; AC1Q24JT; SureCN6798179; CTK5I8591; MolPort-002-465-352; 1-(3-Bromobenzenesulfonyl)piperazine; ZINC36259539;
- 1-(3-bromophenylsulphonyl)piperazine
- SR-01000047713-1
- SR-01000047713
- 179051-77-5
- AKOS008967108
- AB00721955-01
- Z56948395
- HFVJTQOHBQUGTR-UHFFFAOYSA-N
- DB-017187
- J-011421
- DTXSID10368542
- 1-((3-Bromophenyl)sulfonyl)piperazine
- G29232
- MFCD04625517
- SCHEMBL6798179
- EN300-07236
- MDL： MFCD04625517
- Inchi： 1S/C10H13BrN2O2S/c11-9-2-1-3-10(8-9)16(14,15)13-6-4-12-5-7-13/h1-3,8,12H,4-7H2
- InChI Key： HFVJTQOHBQUGTR-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)S(N1CCNCC1)(=O)=O

Computed Properties

Exact Mass: 303.98811g/mol
Monoisotopic Mass: 303.98811g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 57.8Å²

1-(3-Bromobenzenesulfonyl)piperazine Pricemore >>

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Fluorochem	033337-1g	1-(3-Bromo-benzenesulfonyl)-piperazine	179051-77-5	95%	1g	￡83.00	2022-02-28
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